Cas no 150799-85-2 (Phosphonic acid,P-methyl-, methyl 2-methylpropyl ester)

• Product Name: Phosphonic acid,P-methyl-, methyl 2-methylpropyl ester
• CAS No: 150799-85-2
• MF: C₆H₁₅O₃P
• MW: 166.155263185501
• CID: 99783
• PubChem ID: 574019
• Update Time: 2025-04-18

Phosphonic acid,P-methyl-, methyl 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-methyl-, methyl 2-methylpropyl ester
• 1-[methoxy(methyl)phosphoryl]oxy-2-methylpropane
• Isobutyl methyl methylphosphonate
• 150799-85-2
• DTXSID40341565
• ZYZQNNOYPLAWPJ-UHFFFAOYSA-N
• O-isobutyl O-methyl methylphosphonate
• Methyl 2-methylpropyl methylphosphonate

• Inchi： 1S/C6H15O3P/c1-6(2)5-9-10(4,7)8-3/h6H,5H2,1-4H3
• InChI Key： ZYZQNNOYPLAWPJ-UHFFFAOYSA-N
• SMILES： P(C)(=O)(OC)OCC(C)C

Computed Properties

• Exact Mass: 166.07595
• Monoisotopic Mass: 166.07588133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 2.12830